Cas no 2229381-00-2 (tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate
• CAS No: 2229381-00-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6000365
• PubChem ID: 165651016
• Update Time: 2025-05-20

tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate
• 2229381-00-2
• tert-butyl N-{1-[(1-hydroxycyclopropyl)methyl]cyclopentyl}carbamate
• EN300-1873271

• Inchi： 1S/C14H25NO3/c1-12(2,3)18-11(16)15-13(6-4-5-7-13)10-14(17)8-9-14/h17H,4-10H2,1-3H3,(H,15,16)
• InChI Key： ZLPQMSXVPATOIY-UHFFFAOYSA-N
• SMILES： OC1(CC1)CC1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate

Professional Introduction to Compound with CAS No. 2229381-00-2 and Product Name: tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate

The compound with the CAS number 2229381-00-2 and the product name tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex cyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound consists of a tert-butyl carbamate moiety linked to a 1-(1-hydroxycyclopropyl)methylcyclopentyl group, which suggests a unique set of chemical properties and biological activities.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds for their therapeutic potential. The 1-(1-hydroxycyclopropyl)methylcyclopentyl moiety in this compound is particularly noteworthy, as it introduces a cyclopropyl ring, which is known for its ability to enhance metabolic stability and bioavailability. This structural feature has been extensively studied in the development of drugs targeting various diseases, including neurological disorders and infectious diseases.

The tert-butyl carbamate group is another critical component of this compound, contributing to its stability and reactivity. Carbamates are widely used in pharmaceuticals due to their versatility in forming hydrogen bonds and their ability to act as intermediates in the synthesis of more complex molecules. The tert-butyl substitution provides additional steric hindrance, which can influence the compound's solubility and interaction with biological targets.

Recent studies have highlighted the importance of cyclic structures in drug design, particularly in the development of small-molecule inhibitors. The cyclopentyl ring in this compound adds another layer of complexity, potentially influencing its binding affinity and selectivity. Researchers have been exploring the use of cyclopentane derivatives as pharmacophores due to their ability to mimic natural product scaffolds and exhibit unique biological activities.

The synthesis of tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure, which can lead to rearrangements or side reactions if not properly managed. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

From a biological perspective, this compound has shown promise in preclinical studies as a potential lead for further drug development. The unique combination of structural features suggests that it may interact with multiple targets or exhibit dual functionality. For instance, the hydroxyl group on the cyclopropyl ring could serve as a hydrogen bond acceptor, while the carbamate moiety could interact with acidic or basic residues on protein surfaces.

The tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate derivative has also been investigated for its potential role in modulating enzyme activity. Enzymes are critical targets in drug design due to their involvement in numerous biological pathways. By binding to specific enzymatic sites, this compound could alter substrate recognition or catalytic activity, leading to therapeutic effects. Preliminary data suggest that it may inhibit certain enzymes involved in inflammation or cell proliferation.

In conclusion, the compound with CAS number 2229381-00-2 and product name tert-butyl N-{1-(1-hydroxycyclopropyl)methylcyclopentyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its complex cyclic structure and unique functional groups make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in the discovery of new treatments for various diseases.